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Introduction

1,2-Ethanediol, dibenzenesulfonate, also known as ethane-1,2-diyl dibenzenesulfonate, is a
chemical compound with the molecular formula C14H1406S2.[1] This diester, derived from
ethylene glycol and benzenesulfonic acid, is a solid at room temperature and possesses
properties characteristic of sulfonate esters, which are widely recognized as good leaving
groups in nucleophilic substitution and elimination reactions. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 1,2-ethanediol,
dibenzenesulfonate, along with methodologies for its synthesis, purification, and analysis.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-ethanediol,
dibenzenesulfonate is presented in the table below. These properties are crucial for its
handling, application in synthesis, and for predicting its behavior in various chemical
environments.
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Property Value Source
Molecular Formula C14H1406S:2 [1]
Molecular Weight 342.39 g/mol [1]

CAS Number 116-50-7 [1]
Melting Point 49-50 °C

Boiling Point 190 °C at 1 Torr

516.4 °C at 760 mmHg

Density 1.388 g/cm3

Appearance Solid

Inferred from melting point

Experimental Protocols

Synthesis of 1,2-Ethanediol, Dibenzenesulfonate

While a specific detailed protocol for the synthesis of 1,2-ethanediol, dibenzenesulfonate is

not readily available in the searched literature, a general and reliable method involves the

reaction of benzenesulfonyl chloride with ethylene glycol in the presence of a base. The

following procedure is adapted from a similar synthesis of a related sulfonamide and

represents a standard method for the preparation of sulfonate esters.

Reaction Scheme:
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Reactants

[Ethylene Glycol (1 eq.)j

(Benzenesulfonyl Chloride (2 eq.)j

Products

3 Pyridinium Hydrochloridej

)[1,2-Ethanediol, dibenzenesulfonatej

Conditions Reaction

Solvent (e.g., Toluene)
Base (e.g., Pyridine)

Click to download full resolution via product page

Synthesis of 1,2-Ethanediol, dibenzenesulfonate

Materials:

e Benzenesulfonyl chloride

» Ethylene glycol

» Pyridine (or another suitable base)

o Toluene (or another suitable solvent)

e Hydrochloric acid (for workup)

e Sodium bicarbonate solution (for workup)

o Anhydrous sodium sulfate (for drying)
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o Ethanol (for recrystallization)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
ethylene glycol in toluene.

e Add pyridine to the solution.

o Slowly add benzenesulfonyl chloride to the stirred solution. An exothermic reaction may

occur.

 After the addition is complete, heat the mixture to reflux for a specified time to ensure the
reaction goes to completion.

o Cool the reaction mixture to room temperature.

» Wash the organic layer sequentially with dilute hydrochloric acid, water, and saturated
sodium bicarbonate solution to remove unreacted pyridine and benzenesulfonyl chloride.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure to obtain the crude
product.

Purification by Recrystallization

The crude 1,2-ethanediol, dibenzenesulfonate can be purified by recrystallization to obtain a
product of high purity.

Procedure:

Dissolve the crude product in a minimal amount of hot ethanol.

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.
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e Wash the crystals with a small amount of cold ethanol.
e Dry the purified crystals in a vacuum oven.

The progress of the purification can be monitored by techniques such as Thin Layer
Chromatography (TLC) and the purity of the final product can be assessed by its melting point
and spectroscopic analysis.

Chemical Reactivity

Sulfonate esters are well-established as excellent leaving groups in organic synthesis, a
property attributed to the stability of the resulting sulfonate anion which is resonance-stabilized.
The sulfur atom in the sulfonate group is highly electrophilic, making it susceptible to
nucleophilic attack.

The hydrolysis of sulfonate esters can proceed through different mechanisms depending on the
reaction conditions and the structure of the ester.

Reactants
Products
Glucleophile (e.g., H20, OH")
Benzenesulfonic Acid
(or its salt)

Nucleophilic A

1,2-Ethanediol, Attack
dibenzenesulfonate W ]
- ol

Ethylene Glyc

Click to download full resolution via product page

General Reactivity of Sulfonate Esters

Spectroscopic Analysis

While specific spectra for 1,2-ethanediol, dibenzenesulfonate were not found in the searched
literature, the expected spectral characteristics can be inferred from the analysis of related
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compounds.

e 1H NMR: The proton NMR spectrum is expected to show a singlet for the four equivalent
protons of the ethylene bridge. The aromatic protons of the two benzene rings will appear as
multiplets in the aromatic region of the spectrum.

e 13C NMR: The carbon NMR spectrum should exhibit a signal for the ethylene carbons and
distinct signals for the carbons of the benzene rings.

» IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands
corresponding to the S=0O stretching of the sulfonate group, typically in the region of 1350-
1370 cm~t and 1170-1190 cm~1. Bands corresponding to the C-O stretching and the
aromatic C-H and C=C stretching will also be present.

o Mass Spectrometry: The mass spectrum would show the molecular ion peak and
fragmentation patterns characteristic of the loss of benzenesulfonyl groups and cleavage of
the ethylene bridge.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the searched literature regarding the
biological activity of 1,2-ethanediol, dibenzenesulfonate or its involvement in any signaling
pathways. However, the broader class of sulfonate esters has been studied for various
biological activities. For instance, some sulfonate ester derivatives have been investigated as
inhibitors of the P2X7 receptor, which is involved in inflammatory responses.[2] Further
research is required to determine if 1,2-ethanediol, dibenzenesulfonate possesses any
significant biological properties.

Conclusion

1,2-Ethanediol, dibenzenesulfonate is a compound with well-defined physical properties and
predictable chemical reactivity based on its sulfonate ester functional groups. The synthesis
and purification can be achieved through standard organic chemistry techniques. While its
direct biological role is yet to be explored, its chemical nature as a potential alkylating agent,
due to the good leaving group ability of the benzenesulfonate moieties, suggests that it could
be a valuable tool in synthetic chemistry and potentially a subject for future investigation in
medicinal chemistry and drug development. Researchers are encouraged to perform detailed
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spectroscopic and biological studies to fully elucidate the properties and potential applications
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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